Cas no 899452-26-7 (5-Bromo-2-(difluoromethoxy)pyridine)

5-Bromo-2-(difluoromethoxy)pyridine structure

899452-26-7 structure

Product Name:5-Bromo-2-(difluoromethoxy)pyridine

CAS No:899452-26-7

MF:C₆H₄BrF₂NO

MW:224.002867698669

MDL:MFCD11977440

CID:706861

PubChem ID:49853416

Update Time:2024-10-26

5-Bromo-2-(difluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-2-(difluoromethoxy)pyridine
- 5-Bromo-2-difluoromethoxy-pyridine
- Pyridine,5-bromo-2-(difluoromethoxy)-
- Pyridine,5-bromo-2-(difluoromethoxy)
- QC-4214
- PYRIDINE, 5-BROMO-2-(DIFLUOROMETHOXY)-
- AMPD00193
- 5-bromo-2-difluoromethoxypyridine
- TUKUVGKMNSUOJF-UHFFFAOYSA-N
- 4937AC
- 5-bromo-2-(difluoromethoxy) pyridine
- AM85957
- SY035792
- ST24044401
- 5-Bromo-2-(difluoromethoxy)pyridine (ACI)
- J-516839
- EN300-124322
- MFCD11977440
- AC-27353
- W11456
- FT-0689694
- Methyl2-(2-Methylphenoxymethyl)Phenylglyoxylate
- DS-15360
- SCHEMBL738390
- DTXSID60678749
- AKOS015891855
- CS-W003952
- 899452-26-7
- MDL： MFCD11977440
- Inchi： 1S/C6H4BrF2NO/c7-4-1-2-5(10-3-4)11-6(8)9/h1-3,6H
- InChI Key： TUKUVGKMNSUOJF-UHFFFAOYSA-N
- SMILES： BrC1=CN=C(C=C1)OC(F)F

Computed Properties

Exact Mass: 222.94400
Monoisotopic Mass: 222.94443g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 125
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 22.1
XLogP3: 2.8

Experimental Properties

Density: 1.67
Boiling Point: 193.5°C at 760 mmHg
Flash Point: 71℃
PSA: 22.12000
LogP: 2.44550

5-Bromo-2-(difluoromethoxy)pyridine Security Information

Hazard Statement： H315-H319-H335
Storage Condition：Inert atmosphere,2-8°C

5-Bromo-2-(difluoromethoxy)pyridine Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Bromo-2-(difluoromethoxy)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	094676-1g	5-Bromo-2-(difluoromethoxy)pyridine	899452-26-7	95+%	1g	11362.0CNY	2021-07-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	094676-250mg	5-Bromo-2-(difluoromethoxy)pyridine	899452-26-7	95+%	250mg	4014.0CNY	2021-07-06
Apollo Scientific	PC510286-250mg	5-Bromo-2-(difluoromethoxy)pyridine	899452-26-7	95%	250mg	£26.00	2025-02-21
Apollo Scientific	PC510286-1g	5-Bromo-2-(difluoromethoxy)pyridine	899452-26-7	95%	1g	£101.00	2025-02-21
Apollo Scientific	PC510286-5g	5-Bromo-2-(difluoromethoxy)pyridine	899452-26-7	95%	5g	£377.00	2025-02-21
Chemenu	CM172239-1g	5-Bromo-2-(difluoromethoxy)pyridine	899452-26-7	95%	1g	$160	2021-08-05
Chemenu	CM172239-5g	5-Bromo-2-(difluoromethoxy)pyridine	899452-26-7	95%	5g	$589	2021-08-05
Chemenu	CM172239-10g	5-Bromo-2-(difluoromethoxy)pyridine	899452-26-7	95%	10g	$962	2021-08-05
TRC	B292495-10mg	5-bromo-2-(difluoromethoxy)pyridine	899452-26-7		10mg	$ 50.00	2022-06-07
TRC	B292495-50mg	5-bromo-2-(difluoromethoxy)pyridine	899452-26-7		50mg	$ 115.00	2022-06-07

5-Bromo-2-(difluoromethoxy)pyridine Production Method

Production Method 1

13466-38-1

1717-59-5

899452-26-7

Reaction Conditions

1.1 Reagents: Sodium sulfate Solvents: Acetonitrile ; 4.5 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; rt

Reference

: Facile One-Pot Synthesis of N-Difluoromethyl-2-pyridone Derivatives

Ando, Makoto; Wada, Toshihiro; Sato, Nagaaki, Organic Letters, 2006, 8(17), 3805-3808

Production Method 2

115262-01-6

13466-38-1

899452-26-7

Reaction Conditions

1.1 Reagents: Sodium carbonate Solvents: Acetonitrile ; 10 min, 60 °C
1.2 1 h, 60 °C

Reference

: Chemoselective N- and O-Difluoromethylation of 2-Pyridones, Isoquinolinones, and Quinolinones with TMSCF2Br

Zhu, Ziyue; Krishnamurti, Vinayak; Ispizua-Rodriguez, Xanath; Barrett, Colby; Prakash, G. K. Surya, Organic Letters, 2021, 23(16), 6494-6498

Production Method 3

13466-38-1

1895-39-2

899452-26-7

832735-61-2

Reaction Conditions

1.1 Solvents: Acetonitrile ; 20 h, rt → reflux; reflux → rt
1.2 Reagents: Ammonium chloride Solvents: Water ; rt

Reference

Facile One-Pot Synthesis of N-Difluoromethyl-2-pyridone Derivatives

Ando, Makoto; et al, Organic Letters, 2006, 8(17), 3805-3808

Production Method 4

13466-38-1

667-27-6

899452-26-7

832735-61-2

1072-97-5

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Acetonitrile ; rt → reflux; 1.5 h, reflux

Reference

Facile One-Pot Synthesis of N-Difluoromethyl-2-pyridone Derivatives

Ando, Makoto; et al, Organic Letters, 2006, 8(17), 3805-3808

5-Bromo-2-(difluoromethoxy)pyridine Raw materials

5-Bromo-2-(difluoromethoxy)pyridine Preparation Products

5-Bromo-2-(difluoromethoxy)pyridine Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:899452-26-7)PYRIDINE, 5-BROMO-2-(DIFLUOROMETHOXY)-

Order Number:sfd2835

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:33

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:899452-26-7)5-Bromo-2-(difluoromethoxy)pyridine

Order Number:A10759

Stock Status:in Stock

Quantity:5g/25g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 18:58

Price ($):333.0/1166.0

Email:sales@amadischem.com

Product Official Link

5-Bromo-2-(difluoromethoxy)pyridine Related Literature

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2. Fe3O4/FeS2 heterostructures enable efficient oxygen evolution reaction†

Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
3. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
4. Enantio- & chemo-selective preparation of enantiomerically enriched aliphatic nitro alcohols using Candida parapsilosis ATCC 7330

Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
5. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847

Related Categories

899452-26-7 (5-Bromo-2-(difluoromethoxy)pyridine) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:899452-26-7)PYRIDINE, 5-BROMO-2-(DIFLUOROMETHOXY)-

Purity:99.9%

Quantity:200kg

Price ($):Inquiry

Amadis Chemical Company Limited

(CAS:899452-26-7)5-Bromo-2-(difluoromethoxy)pyridine

Purity:99%/99%

Quantity:5g/25g

Price ($):333.0/1166.0

Cas no 899452-26-7 (5-Bromo-2-(difluoromethoxy)pyridine)

5-Bromo-2-(difluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

5-Bromo-2-(difluoromethoxy)pyridine Security Information

5-Bromo-2-(difluoromethoxy)pyridine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

5-Bromo-2-(difluoromethoxy)pyridine Pricemore >>

5-Bromo-2-(difluoromethoxy)pyridine Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

5-Bromo-2-(difluoromethoxy)pyridine Raw materials

5-Bromo-2-(difluoromethoxy)pyridine Preparation Products

5-Bromo-2-(difluoromethoxy)pyridine Suppliers

5-Bromo-2-(difluoromethoxy)pyridine Related Literature

Related Categories

899452-26-7 (5-Bromo-2-(difluoromethoxy)pyridine) Related Products